4-(4-fluorophenyl)-1-methyl-6-((tetrahydrofuran-2-yl)methyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione

• IUPAC Name: 4-(4-fluorophenyl)-1-methyl-6-(oxolan-2-ylmethyl)-4,7-dihydro-3H-pyrrolo[3,4-d]pyrimidine-2,5-dione
• InChI: InChI=1S/C18H20FN3O3/c1-21-14-10-22(9-13-3-2-8-25-13)17(23)15(14)16(20-18(21)24)11-4-6-12(19)7-5-11/h4-7,13,16H,2-3,8-10H2,1H3,(H,20,24)
• InChI Key: LIZJXKMNTBDKDQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(NC1=O)C3=CC=C(C=C3)F)C(=O)N(C2)CC4CCCO4
• Molecular Formula: C18H20FN3O3
• Molecular Weight: 345.4 g/mol

Description

The compound “4-(4-fluorophenyl)-1-methyl-6-((tetrahydrofuran-2-yl)methyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione” is a potential drug designed as a hybrid compound with antihypertensive, antioxidant and beta-adrenolytic activity.

Molecular Structure Analysis

The molecular structure of similar compounds shows nearly planar benzofuran and fluorophenyl ring systems, as well as a piperazine ring adopting an almost perfect chair conformation. The benzofuran and piperazine moieties are connected by an ethyl chain.

Scientific Research Applications

Anticancer Properties

• This compound has garnered interest due to its potential as an anticancer agent. Researchers have investigated its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. .

Anti-inflammatory Activity

• The tetrahydrofuran moiety in the compound suggests possible anti-inflammatory properties. It may modulate inflammatory pathways, making it relevant for conditions like rheumatoid arthritis or inflammatory bowel diseases. .

Neuroprotective Effects

• Some derivatives of this compound exhibit neuroprotective activity. Researchers have studied their potential in preventing neuronal damage, such as in neurodegenerative diseases like Alzheimer’s or Parkinson’s. .

Antiviral Applications

• The pyrrolo[3,4-d]pyrimidine scaffold has been explored for antiviral properties. Researchers have synthesized analogs and evaluated their efficacy against viruses like HIV, herpes simplex, or influenza. .

Cardiovascular Effects

• Tetrahydrofuran-containing compounds often interact with cardiovascular receptors. .

Chemical Biology and Medicinal Chemistry

• Researchers have used this compound as a scaffold for designing novel molecules. By modifying its substituents, they aim to create targeted ligands for specific receptors or enzymes. .